Cas no 37927-01-8 (Dexamethasone Acid)

• Product Name: Dexamethasone Acid
• CAS No: 37927-01-8
• MF: C₂₁H₂₇FO₅
• MW: 378.434490442276
• MDL: MFCD12031457
• CID: 297783
• PubChem ID: 12878399
• Update Time: 2025-04-19

Dexamethasone Acid Chemical and Physical Properties

Names and Identifiers

• Androsta-1,4-diene-17-carboxylicacid, 9-fluoro-11,17-dihydroxy-16-methyl-3-oxo-, (11b,16a,17a)-
• (-)-Dexamethasone Acid
• Dexamethasone Acid
• (8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-17-carboxylic acid
• Dexamethasone Sodium phosphate Impurity G ((-)-Dexamethasone Acid)
• Androsta-1,4-diene-17-carboxylic acid, 9-fluoro-11,17-dihydroxy-16-methyl-3-oxo-, (11beta,16alpha,17alpha)-
• AKOS030242030
• 9-Fluoro-11?,17-dihydroxy-16?-methyl-3-oxoandrosta -1,4-diene-17?-carboxylic Acid
• FLUOROANDROSTADIENE CARBOXYLIC ACID [USP IMPURITY]
• 9-Fluoro-11beta,17-dihydroxy-16alpha-methyl-3-oxoandrosta-1,4-diene-17beta-carboxylic acid
• (11beta,16alpha,17alpha)-9-fluoro-11,17-dihydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carboxylic acid
• SCHEMBL1115827
• AS-73559
• (1R,2R,3aS,3bS,9aS,9bR,10S,11aS)-9b-fluoro-1,10-dihydroxy-2,9a,11a-trimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1-carboxylic acid
• 9-Fluoro-11beta,17alpha-dihydroxy-16alpha-methyl-3-oxoandrosta-1,4-diene-17beta-carboxylic Acid
• (11?,16?,17?)-9-Fluoro-11,17-dihydroxy-16-methyl-3-oxo-androsta-1,4-diene-17-carboxylic Acid; (-)-Dexamethasone acid; 9-Fluoro-11?,17-dihydroxy-16?-methyl-3-oxoandrosta-1,4-diene-17?-carboxylic acid; Dexamethasone Sodium Phosphate Imp. G (EP); Dexamethasone Sodium Phosphate Impurity G; Dexamethasone Phosphate Impurity G
• ANDROSTA-1,4-DIENE-17-CARBOXYLIC ACID, 9-FLUORO-11,17-DIHYDROXY-16-METHYL-3-OXO-, (11.BETA.,16.ALPHA.,17.ALPHA.)-
• Dexamethasone sodium phosphate impurity G [EP]
• (8S,9R,10S,11S,13S,14S,16R,17R)-9-FLUORO-11,17-DIHYDROXY-10,13,16-TRIMETHYL-3-OXO-6,7,8,9,10,11,12,13,14,15,16,17-DODECAHYDRO-3H-CYCLOPENTA[A]PHENANTHRENE-17-CARBOXYLIC ACID
• W19714
• 9-FLUORO-11.BETA.,17-DIHYDROXY-16.ALPHA.-METHYL-3-OXOANDROSTA-1,4-DIENE-17.BETA.-CARBOXYLIC ACID
• BP8U81ZN41
• UNII-BP8U81ZN41
• DTXSID80512171
• 9-Fluoro-11,17-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17-carboxylic Acid
• (11?,16?,17?)-9-Fluoro-11,17-dihydroxy-16-methyl-3-oxo-androsta-1,4-diene-17-carboxylic Acid
• DEXAMETHASONE SODIUM PHOSPHATE IMPURITY G [EP IMPURITY]
• Betamethasone acid, (-)-
• 37927-01-8
• (11ss,16a,17a)-9-Fluoro-11,17-dihydroxy-16-methyl-3-oxo-androsta-1,4-diene-17-carboxylic Acid; (-)-Dexamethasone acid; 9-Fluoro-11ss,17-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17ss-carboxylic acid; Dexamethasone Sodium Phosphate Imp. G (EP); Dexamethasone Sodium Phosphate Impurity G; Dexamethasone Phosphate Impurity G

• MDL： MFCD12031457
• Inchi： 1S/C21H27FO5/c1-11-8-15-14-5-4-12-9-13(23)6-7-18(12,2)20(14,22)16(24)10-19(15,3)21(11,27)17(25)26/h6-7,9,11,14-16,24,27H,4-5,8,10H2,1-3H3,(H,25,26)/t11-,14+,15+,16+,18+,19+,20+,21+/m1/s1
• InChI Key： PFAGPIFFRLDBRN-AFKBWYBQSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H](C)[C@](C(=O)O)([C@@]1(C)C[C@@H]2O)O)=O)C

Computed Properties

• Exact Mass: 378.18400
• Monoisotopic Mass: 378.18425212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.351
• Melting Point: 274-2770C
• Boiling Point: 566.865°C at 760 mmHg
• Flash Point: 296.63°C
• Refractive Index: 1.598
• PSA: 94.83000
• LogP: 2.41890

Dexamethasone Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature